Cas no 2171976-65-9 (3-{1-(tert-butoxy)carbonyl-3-hydroxypiperidin-3-yl}piperidine-3-carboxylic acid)

• Product Name: 3-{1-(tert-butoxy)carbonyl-3-hydroxypiperidin-3-yl}piperidine-3-carboxylic acid
• CAS No: 2171976-65-9
• MF: C₁₆H₂₈N₂O₅
• MW: 328.403924942017
• CID: 6235040
• PubChem ID: 165603500
• Update Time: 2025-10-29

3-{1-(tert-butoxy)carbonyl-3-hydroxypiperidin-3-yl}piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(tert-butoxy)carbonyl-3-hydroxypiperidin-3-yl}piperidine-3-carboxylic acid
• EN300-1631265
• 3-{1-[(tert-butoxy)carbonyl]-3-hydroxypiperidin-3-yl}piperidine-3-carboxylic acid
• 2171976-65-9

• Inchi： 1S/C16H28N2O5/c1-14(2,3)23-13(21)18-9-5-7-16(22,11-18)15(12(19)20)6-4-8-17-10-15/h17,22H,4-11H2,1-3H3,(H,19,20)
• InChI Key： GXUYYGLFUUURER-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CCC1)C1(C(=O)O)CNCCC1

Computed Properties

• Exact Mass: 328.19982200g/mol
• Monoisotopic Mass: 328.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 99.1Ų

Additional information on 3-{1-(tert-butoxy)carbonyl-3-hydroxypiperidin-3-yl}piperidine-3-carboxylic acid

3-{1-(tert-butoxy)carbonyl-3-hydroxypiperidin-3-yl}piperidine-3-carboxylic acid: A Comprehensive Overview

The compound 3-{1-(tert-butoxy)carbonyl-3-hydroxypiperidin-3-yl}piperidine-3-carboxylic acid, with the CAS number 2171976-65-9, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a piperidine ring system, a hydroxyl group, and a tert-butoxy carbonyl group. These structural elements contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of this compound in drug discovery and development. The presence of the hydroxyl group and the tert-butoxy carbonyl group makes this molecule a promising candidate for various biological assays. Researchers have explored its potential as a precursor for bioactive compounds, particularly in the context of enzyme inhibition and receptor modulation. For instance, investigations into its ability to interact with G-protein coupled receptors (GPCRs) have revealed intriguing possibilities for therapeutic intervention in conditions such as hypertension and neurodegenerative diseases.

The synthesis of 3-{1-(tert-butoxy)carbonyl-3-hydroxypiperidin-3-yl}piperidine-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the piperidine ring. This is followed by the introduction of the hydroxyl and tert-butoxy carbonyl groups through carefully controlled reactions. The use of protecting groups, such as the tert-butoxy carbonyl (BOC) group, is crucial during these steps to ensure the stability and purity of the final product. Advanced techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, are employed to confirm the structure and purity of the compound.

In terms of applications, this compound has shown promise in both academic research and industrial settings. Its role as an intermediate in drug synthesis has been well-documented, particularly in the development of novel antibiotics and anti-inflammatory agents. Additionally, its ability to form stable complexes with metal ions has led to its exploration in catalytic applications. Recent findings suggest that it may also serve as a valuable tool in chiral resolution processes, which are critical in asymmetric synthesis.

The structural versatility of 3-{1-(tert-butoxy)carbonyl-3-hydroxypiperidin-3-yl}piperidine-3-carboxylic acid makes it an attractive candidate for further research into its pharmacokinetic properties. Studies are currently underway to evaluate its absorption, distribution, metabolism, and excretion (ADME) profile, which are essential parameters for determining its suitability as a drug candidate. Preliminary results indicate that it exhibits favorable pharmacokinetic characteristics, making it a strong contender for preclinical testing.

In conclusion, 3-{1-(tert-butoxy)carbonyl-3-hydroxypiperidin-3-yl}piperidine-3-carboxylic acid stands out as a significant molecule in contemporary organic chemistry. Its unique structure, coupled with its diverse functional groups, positions it at the forefront of innovative research aimed at advancing therapeutic interventions. As ongoing studies continue to uncover its potential applications, this compound is poised to make substantial contributions to both academic and industrial advancements.